Y-27632 dihydrochloride

• IUPAC Name: 4-[(1R)-1-aminoethyl]-N-pyridin-4-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C14H21N3O/c1-10(15)11-2-4-12(5-3-11)14(18)17-13-6-8-16-9-7-13/h6-12H,2-5,15H2,1H3,(H,16,17,18)/t10-,11?,12?/m1/s1
• InChI Key: IYOZTVGMEWJPKR-VOMCLLRMSA-N
• Canonical SMILES: CC(C1CCC(CC1)C(=O)NC2=CC=NC=C2)N
• Isomeric SMILES: C[C@H](C1CCC(CC1)C(=O)NC2=CC=NC=C2)N
• Molecular Formula: C14H21N3O
• DSSTOX Substance ID: DTXSID7043740
• Molecular Weight: 247.34 g/mol
• CAS No.: 146986-50-7

Description

Y-27632 is a cell-permeable, highly potent, and selective inhibitor of Rho-associated, coiled-coil containing protein kinase (ROCK). It inhibits both ROCK1 and ROCK2 by competing with ATP for binding to the catalytic site . This compound is widely used in scientific research due to its ability to enhance the survival of human embryonic stem cells and its role in various cellular processes.

Scientific Research Applications

Y-27632 has a wide range of applications in scientific research:

Stem Cell Research: Enhances the survival of human embryonic stem cells by preventing dissociation-induced apoptosis.

Cell Culture: Used to improve the recovery of human embryonic stem cells after fluorescence-activated cell sorting.

Cryopreservation: Increases the survival rate of cryopreserved single human embryonic stem cells.

Reprogramming and Differentiation: Facilitates the reprogramming of fibroblasts to neurons and improves the survival of human embryonic stem cell monolayers during differentiation protocols.

Transplantation: Blocks apoptosis of mouse embryonic stem cell-derived neural precursors after dissociation and transplantation.

Mechanism of Action

Target of Action

Y-27632 dihydrochloride is a highly potent and selective inhibitor of Rho-associated, coiled-coil containing protein kinase (ROCK). It specifically targets both ROCK1 (Ki = 220 nM) and ROCK2 (Ki = 300 nM) by competing with ATP for binding to the catalytic site .

Mode of Action

Y-27632 binds to the catalytic site of ROCK, preventing the binding of Ras-related GTPase Rho A, which is involved in actin cytoskeleton reorganization, cell adhesion, and cell migration . By inhibiting ROCK1 and ROCK2, Y-27632 interferes with the Rho/ROCK pathway, which plays a crucial role in various cellular functions, including cell shape, motility, secretion, and gene expression .

Biochemical Pathways

The primary biochemical pathway affected by Y-27632 is the Rho/ROCK pathway. This pathway is involved in actin cytoskeleton reorganization, cell adhesion, and cell migration . Y-27632 inhibits downstream endothelin and TGF-β-related signaling .

Result of Action

Y-27632 has been shown to enhance the survival of human embryonic stem (ES) cells when they are dissociated to single cells by preventing dissociation-induced apoptosis (anoikis), thus increasing their cloning efficiency . It also improves embryoid body formation using forced-aggregation protocols . Moreover, Y-27632 blocks apoptosis of mouse ES-derived neural precursors after dissociation and transplantation .

Action Environment

The action, efficacy, and stability of Y-27632 can be influenced by various environmental factors. For instance, the temperature and time-dependent uptake of Y-27632 into cells suggest that environmental conditions can impact its action . .

Safety and Hazards

Y-27632 dihydrochloride is harmful by inhalation, in contact with skin, and if swallowed. It is advised to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye.

Future Directions

Y-27632 dihydrochloride has been used in various research areas including stem cell biology, neurology, and cancer research. It has shown potential in improving survival of human embryonic stem cells when they are dissociated to single cells by preventing dissociation-induced apoptosis. It is also being explored for its potential in treating acute lung injury.

Biochemical Analysis

Biochemical Properties

Y-27632 dihydrochloride functions as a competitive inhibitor of ROCK1 and ROCK2 by competing with ATP for binding to the catalytic site of these enzymes . This inhibition leads to the modulation of several downstream signaling pathways. The compound has a Ki value of 220 nM for ROCK1 and 300 nM for ROCK2 . Additionally, this compound interacts with other biomolecules such as PRK2, albeit with lower affinity (IC50 = 600 nM) .

Cellular Effects

This compound has profound effects on various cell types and cellular processes. It enhances the survival of human embryonic stem cells and induced pluripotent stem cells by preventing dissociation-induced apoptosis . The compound also promotes the reprogramming of fibroblasts to neurons and improves the survival of cryopreserved cells . Furthermore, this compound influences cell signaling pathways, gene expression, and cellular metabolism by modulating the activity of ROCK1 and ROCK2 .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the catalytic site of ROCK1 and ROCK2, thereby inhibiting their kinase activity . This inhibition disrupts the phosphorylation of downstream targets involved in cytoskeletal organization, cell adhesion, and motility . Additionally, this compound can modulate gene expression by affecting transcription factors regulated by ROCK signaling .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound is stable under standard storage conditions and retains its activity for extended periods . Long-term studies have shown that this compound can maintain its inhibitory effects on ROCK1 and ROCK2, leading to sustained changes in cellular function . Degradation products may form over time, potentially affecting its efficacy .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound effectively inhibits ROCK1 and ROCK2 without causing significant toxicity . Higher doses may lead to adverse effects, including toxicity and off-target interactions . Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with ROCK1 and ROCK2 . The compound can influence metabolic flux and metabolite levels by modulating the activity of these kinases . Additionally, this compound may interact with other enzymes and cofactors involved in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound is cell-permeable and can diffuse across cell membranes . It may also interact with transporters and binding proteins that facilitate its localization and accumulation in specific cellular compartments .

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound is known to target the cytoplasm and cytoskeleton, where it interacts with ROCK1 and ROCK2 . Post-translational modifications and targeting signals may direct this compound to specific organelles or compartments within the cell .

Preparation Methods

Synthetic Routes and Reaction Conditions

Y-27632 can be synthesized through a multi-step process involving the reaction of 4-aminomethylpyridine with cyclohexanecarboxylic acid chloride, followed by the reduction of the resulting amide with lithium aluminum hydride . The final product is obtained after purification through recrystallization.

Industrial Production Methods

In industrial settings, the production of Y-27632 involves large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process is optimized for higher yields and purity, often involving automated systems for precise control of reaction parameters .

Chemical Reactions Analysis

Types of Reactions

Y-27632 primarily undergoes substitution reactions due to the presence of reactive functional groups. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions

Substitution Reactions: Typically involve nucleophiles such as hydroxide ions or amines.

Oxidation Reactions: Can be carried out using oxidizing agents like potassium permanganate.

Reduction Reactions: Often involve reducing agents such as lithium aluminum hydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted derivatives of Y-27632, while oxidation and reduction reactions can modify the functional groups present in the compound .

Comparison with Similar Compounds

Y-27632 is often compared with other ROCK inhibitors such as fasudil and netarsudil. While all these compounds inhibit ROCK, Y-27632 is unique in its high potency and selectivity for ROCK1 and ROCK2 . Other similar compounds include:

Fasudil: Another ROCK inhibitor with a broader range of kinase targets.

Netarsudil: A more recent ROCK inhibitor with similar efficacy but different pharmacokinetic properties.

Y-27632 stands out due to its well-documented effects on stem cell survival and its extensive use in various research applications .

Customer Q & A

Q1: What is the primary target of Y-27632 dihydrochloride and how does it exert its effect?

A1: this compound is a selective inhibitor of Rho-associated protein kinase (ROCK), specifically targeting both ROCK1 and ROCK2 isoforms [, ]. It acts by competitively binding to the ATP-binding site of these kinases, thereby preventing the phosphorylation of downstream substrates [].

Q2: What are the downstream effects of ROCK inhibition by this compound?

A2: ROCK plays a crucial role in various cellular processes, including smooth muscle contraction, cell adhesion, migration, and proliferation. By inhibiting ROCK, this compound has been shown to:

• Reduce smooth muscle contraction: This effect has been observed in rat stomach muscle cells, where this compound significantly inhibited acetylcholine-induced contraction augmented by oxidative stress [].
• Modulate macrophage polarization and inflammation: this compound was found to block the activation of the RhoA-ROCK/NF-κB pathway in murine macrophages, decreasing the expression of pro-inflammatory factors like IL-6 and iNOS []. This suggests a potential role in modulating inflammatory responses.

Q3: What is the molecular formula and weight of this compound?

A3: The molecular formula of this compound is C14H21N3O4S·2HCl, and its molecular weight is 396.3 g/mol.

Q4: Are there any studies on the stability of this compound under different conditions?

A4: While the provided research papers do not delve into the detailed stability profile of this compound, they do mention that it can be stored long-term at -80°C and frozen/thawed multiple times without losing its efficacy []. This suggests that the compound possesses a reasonable degree of stability under these specific conditions.

Q5: Has this compound been investigated in in vivo models?

A5: Yes, this compound has been utilized in various in vivo studies, including:

• Mouse models of bladder cancer: Researchers used this compound in culture media for bladder cancer patient-derived organoids and xenografts [, , , ]. These models are being explored to understand drug resistance mechanisms and evaluate potential therapeutic strategies.
• Rat models of oxidative stress-induced gastric dysfunction: this compound successfully attenuated the enhanced contraction induced by oxidative stress in rat stomach muscle cells, highlighting its potential therapeutic role in gastrointestinal motility disorders [].